![molecular formula C19H23Cl2NO3S B7456746 5-tert-butyl-N-(3,4-dichlorophenyl)-2-propoxybenzene-1-sulfonamide](/img/structure/B7456746.png)
5-tert-butyl-N-(3,4-dichlorophenyl)-2-propoxybenzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-tert-butyl-N-(3,4-dichlorophenyl)-2-propoxybenzene-1-sulfonamide, also known as TAK-715, is a sulfonamide derivative that has been extensively studied for its potential therapeutic applications. TAK-715 has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties, making it a promising candidate for further research.
Mechanism of Action
5-tert-butyl-N-(3,4-dichlorophenyl)-2-propoxybenzene-1-sulfonamide works by inhibiting the activity of p38 MAP kinase, a key enzyme involved in the inflammatory response. By inhibiting this enzyme, this compound reduces the production of pro-inflammatory cytokines, which are responsible for many of the symptoms associated with inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are responsible for many of the symptoms associated with inflammation. Additionally, this compound has been shown to induce apoptosis in cancer cells, which can help to slow or stop the growth of tumors. This compound has also been shown to improve insulin sensitivity, which can help to reduce the risk of developing diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using 5-tert-butyl-N-(3,4-dichlorophenyl)-2-propoxybenzene-1-sulfonamide in lab experiments is that it has been extensively studied and has a well-established mechanism of action. Additionally, this compound has been shown to have a number of potential therapeutic applications, making it a promising candidate for further research. However, one limitation of using this compound in lab experiments is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.
Future Directions
There are a number of potential future directions for research involving 5-tert-butyl-N-(3,4-dichlorophenyl)-2-propoxybenzene-1-sulfonamide. One area of research could focus on developing new derivatives of this compound with improved pharmacological properties. Additionally, further research could be done to explore the potential anti-cancer and anti-diabetic properties of this compound. Finally, research could be done to explore the potential use of this compound in combination with other drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of 5-tert-butyl-N-(3,4-dichlorophenyl)-2-propoxybenzene-1-sulfonamide involves the reaction of 3,4-dichlorophenyl isocyanate with 5-tert-butyl-2-propoxybenzenesulfonyl chloride in the presence of a base. The resulting product is then purified through recrystallization.
Scientific Research Applications
5-tert-butyl-N-(3,4-dichlorophenyl)-2-propoxybenzene-1-sulfonamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory properties by inhibiting the activity of p38 MAP kinase, a key enzyme involved in the inflammatory response. This compound has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells. Additionally, this compound has been studied for its potential use in treating diabetes, as it has been shown to improve insulin sensitivity.
properties
IUPAC Name |
5-tert-butyl-N-(3,4-dichlorophenyl)-2-propoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23Cl2NO3S/c1-5-10-25-17-9-6-13(19(2,3)4)11-18(17)26(23,24)22-14-7-8-15(20)16(21)12-14/h6-9,11-12,22H,5,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRRQYKDCRAZIKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)NC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23Cl2NO3S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.